Cas no 54198-73-1 (Methyl 2,6-dimethylpyrimidine-4-carboxylate)

• Product Name: Methyl 2,6-dimethylpyrimidine-4-carboxylate
• CAS No: 54198-73-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• MDL: MFCD25970303
• CID: 4654818
• PubChem ID: 22185215
• Update Time: 2024-11-04

Methyl 2,6-dimethylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2,6-dimethylpyrimidine-4-carboxylate
• NE49338
• Methyl 2,6-dimethylpyrimidine-4-carboxylate

• MDL： MFCD25970303
• Inchi： 1S/C8H10N2O2/c1-5-4-7(8(11)12-3)10-6(2)9-5/h4H,1-3H3
• InChI Key： KXNXDQIBUXYHME-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=NC(C)=N1)=O

Computed Properties

• Exact Mass: 166.074227566 g/mol
• Monoisotopic Mass: 166.074227566 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.1
• Molecular Weight: 166.18

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives